Cas no 217189-04-3 ((4-Pyrid-3-ylphenyl)methanol)

• Product Name: (4-Pyrid-3-ylphenyl)methanol
• CAS No: 217189-04-3
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD04116293
• CID: 262115
• PubChem ID: 1515243
• Update Time: 2025-11-02

(4-Pyrid-3-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Pyridin-3-yl)phenyl)methanol
• (4-Pyrid-3-ylphenyl)methanol
• (4-pyridin-3-ylphenyl)methanol
• 3-(4-HYDROXYMETHYLPHENYL)PYRIDINE
• Benzenemethanol,4-(3-pyridinyl)-
• [4-(pyridin-3-yl)phenyl]methanol
• Benzenemethanol,4-(3-pyridinyl)
• SB52668
• AMY33230
• MFCD04116293
• 3-[4-(Hydroxymethyl)phenyl]pyridine
• 4-(3-Pyridinyl)benzenemethanol
• CHEMBL4527170
• PS-8498
• SCHEMBL6212482
• [4-(3-pyridyl)-phenyl]-methanol
• AKOS006345965
• (4-pyrid-3-ylphenyl)methanol, AldrichCPR
• BDBM50520264
• 217189-04-3
• DTXSID70363917
• ZHIJCVCCKVZBHE-UHFFFAOYSA-N
• W-206673
• (4-pyridin-3-yl-phenyl)-methanol
• CS-0206650
• G82808

• MDL： MFCD04116293
• Inchi： 1S/C12H11NO/c14-9-10-3-5-11(6-4-10)12-2-1-7-13-8-12/h1-8,14H,9H2
• InChI Key： ZHIJCVCCKVZBHE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.22
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.145
• Melting Point: 105.5-107.5
• Boiling Point: 363.9°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.6
• PSA: 33.12000
• LogP: 2.24090

(4-Pyrid-3-ylphenyl)methanol Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (4-Pyrid-3-ylphenyl)methanol

Comprehensive Guide to (4-Pyrid-3-ylphenyl)methanol (CAS No. 217189-04-3): Properties, Applications, and Market Insights

(4-Pyrid-3-ylphenyl)methanol (CAS No. 217189-04-3) is a specialized organic compound with a molecular structure that combines a pyridine ring and a phenyl group, linked by a hydroxymethyl functional group. This unique structure makes it a valuable intermediate in pharmaceutical and material science research. The compound is also referred to as 3-(4-Hydroxymethylphenyl)pyridine, highlighting its chemical nomenclature versatility. Researchers and industries are increasingly interested in this compound due to its potential applications in drug development and advanced material synthesis.

The chemical properties of (4-Pyrid-3-ylphenyl)methanol include a molecular formula of C₁₂H₁₁NO and a molecular weight of 185.23 g/mol. Its structure features a pyridine ring at the 3-position of the phenyl group, which enhances its electronic properties, making it useful in organic electronics and catalysis. The hydroxymethyl group (-CH₂OH) provides reactivity for further functionalization, enabling its use in the synthesis of more complex molecules. This compound is typically a white to off-white crystalline powder, soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO).

One of the most significant applications of (4-Pyrid-3-ylphenyl)methanol is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its pyridine moiety is often found in drugs targeting neurological disorders, inflammation, and infectious diseases. Additionally, the compound's ability to act as a ligand in metal-organic frameworks (MOFs) has garnered attention in materials science, particularly for gas storage and catalysis applications. Recent studies have explored its potential in OLED (organic light-emitting diode) materials, where its electron-rich structure improves device efficiency.

The market demand for (4-Pyrid-3-ylphenyl)methanol has been steadily increasing, driven by advancements in drug discovery and green chemistry. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict new derivatives of this compound for targeted therapies. Furthermore, the growing emphasis on sustainable synthesis methods has led to innovations in producing this compound with minimal environmental impact. Companies specializing in fine chemicals and custom synthesis are actively listing this compound in their portfolios to meet the needs of academic and industrial clients.

From a safety and handling perspective, (4-Pyrid-3-ylphenyl)methanol should be stored in a cool, dry place, away from strong oxidizing agents. While it is not classified as a hazardous material, standard laboratory precautions, such as wearing gloves and eye protection, are recommended during handling. Its stability under normal conditions makes it a convenient reagent for various synthetic applications without requiring specialized storage facilities.

In conclusion, (4-Pyrid-3-ylphenyl)methanol (CAS No. 217189-04-3) is a versatile compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features and reactivity make it a valuable building block for researchers and industries alike. As the demand for innovative organic intermediates grows, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials. For those seeking high-quality (4-Pyrid-3-ylphenyl)methanol, partnering with reputable suppliers ensures access to reliable and consistent products for research and development purposes.